Tracking mitochondrial viscosity in living systems based on a two-photon and near red probe†
New Journal of Chemistry Pub Date: 2019-10-04 DOI: 10.1039/C9NJ03744F
Abstract
A two-photon fluorescent probe, Mito-V, was designed and prepared for sensing the viscosity changes of mitochondria. The systematic investigations demonstrated that the fluorescence emission at 634 nm increased about 22-fold from methanol to 99% glycerol, indicating high viscosity dependence. Notably, using the probe, the mitochondrial viscosity fluctuations have been successfully monitored not only in living cells but also in zebrafish and living mice.
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Journal Name：New Journal of Chemistry
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